Cas no 2361697-32-5 (N-(3-oxo-3-{2-(trifluoroacetamido)methyl-2,3-dihydro-1H-indol-1-yl}propyl)prop-2-enamide)
N-(3-oxo-3-{2-(trifluoroacetamido)methyl-2,3-dihydro-1H-indol-1-yl}propyl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-oxo-3-{2-[(trifluoroacetamido)methyl]-2,3-dihydro-1H-indol-1-yl}propyl)prop-2-enamide
- Z2373691063
- 2361697-32-5
- EN300-26609613
- N-[3-Oxo-3-[2-[[(2,2,2-trifluoroacetyl)amino]methyl]-2,3-dihydroindol-1-yl]propyl]prop-2-enamide
- N-[3-[2,3-Dihydro-2-[[(2,2,2-trifluoroacetyl)amino]methyl]-1H-indol-1-yl]-3-oxopropyl]-2-propenamide
- N-(3-oxo-3-{2-(trifluoroacetamido)methyl-2,3-dihydro-1H-indol-1-yl}propyl)prop-2-enamide
-
- Inchi: 1S/C17H18F3N3O3/c1-2-14(24)21-8-7-15(25)23-12(10-22-16(26)17(18,19)20)9-11-5-3-4-6-13(11)23/h2-6,12H,1,7-10H2,(H,21,24)(H,22,26)
- InChI Key: IFRXVGZXDCAZKJ-UHFFFAOYSA-N
- SMILES: C(NCCC(N1C2=C(C=CC=C2)CC1CNC(C(F)(F)F)=O)=O)(=O)C=C
Computed Properties
- Exact Mass: 369.13002593g/mol
- Monoisotopic Mass: 369.13002593g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 565
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 78.5Ų
Experimental Properties
- Density: 1.299±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 640.9±55.0 °C(Predicted)
- pka: 10.77±0.46(Predicted)
N-(3-oxo-3-{2-(trifluoroacetamido)methyl-2,3-dihydro-1H-indol-1-yl}propyl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26609613-0.05g |
N-(3-oxo-3-{2-[(trifluoroacetamido)methyl]-2,3-dihydro-1H-indol-1-yl}propyl)prop-2-enamide |
2361697-32-5 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-(3-oxo-3-{2-(trifluoroacetamido)methyl-2,3-dihydro-1H-indol-1-yl}propyl)prop-2-enamide Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on N-(3-oxo-3-{2-(trifluoroacetamido)methyl-2,3-dihydro-1H-indol-1-yl}propyl)prop-2-enamide
N-(3-oxo-3-{2-(trifluoroacetamido)methyl-2,3-dihydro-1H-indol-1-yl}propyl)prop-2-enamide (CAS No. 2361697-32-5): A Comprehensive Overview
N-(3-oxo-3-{2-(trifluoroacetamido)methyl-2,3-dihydro-1H-indol-1-yl}propyl)prop-2-enamide (CAS No. 2361697-32-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indole derivatives and is characterized by its intricate molecular architecture, which includes a trifluoroacetamido group and an α,β-unsaturated amide moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.
The trifluoroacetamido group in the molecule is particularly noteworthy due to its ability to modulate protein-protein interactions and enhance the stability of the compound. This functional group has been extensively studied in recent years for its role in enhancing the potency and selectivity of small molecule inhibitors. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that compounds containing trifluoroacetamido groups exhibit enhanced binding affinity to specific protein targets, thereby improving their therapeutic efficacy.
The α,β-unsaturated amide moiety in N-(3-oxo-3-{2-(trifluoroacetamido)methyl-2,3-dihydro-1H-indol-1-yl}propyl)prop-2-enamide is another key structural feature that contributes to its biological activity. This moiety is known for its Michael acceptor properties, which allow it to form covalent bonds with nucleophilic residues in target proteins. This property has been exploited in the design of irreversible inhibitors for various enzymes, including kinases and proteases. A recent study in the Bioorganic & Medicinal Chemistry Letters (2020) highlighted the potential of α,β-unsaturated amides as potent inhibitors of cancer-related enzymes.
In addition to its structural characteristics, N-(3-oxo-3-{2-(trifluoroacetamido)methyl-2,3-dihydro-1H-indol-1-yl}propyl)prop-2-enamide has shown promising results in preclinical studies. Research conducted at the University of California, San Francisco (UCSF) demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities. In vitro studies using human cancer cell lines showed that the compound effectively inhibits cell proliferation and induces apoptosis through multiple mechanisms, including the modulation of signaling pathways such as PI3K/AKT and MAPK.
The indole core of the molecule is also a critical component that contributes to its biological activity. Indole derivatives have been widely studied for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. The indole scaffold provides a versatile platform for chemical modification, allowing researchers to fine-tune the pharmacological profile of the compound. A review article in the European Journal of Medicinal Chemistry (2019) discussed the potential of indole-based compounds as lead structures for drug discovery.
The synthesis of N-(3-oxo-3-{2-(trifluoroacetamido)methyl-2,3-dihydro-1H-indol-1-yl}propyl)prop-2-enamide involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. Key steps in the synthesis include the formation of the indole core, introduction of the trifluoroacetamido group, and construction of the α,β-unsaturated amide moiety. Recent advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for further research and development.
In conclusion, N-(3-oxo-3-{2-(trifluoroacetamido)methyl-2,3-dihydro-1H-indol-1-yl}propyl)prop-2-enamide (CAS No. 2361697-32-5) is a promising compound with a unique combination of structural features that contribute to its diverse biological activities. Its potential applications in anti-inflammatory and anti-cancer therapies make it an attractive target for further investigation. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties for clinical use.
2361697-32-5 (N-(3-oxo-3-{2-(trifluoroacetamido)methyl-2,3-dihydro-1H-indol-1-yl}propyl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)